Cas no 21732-98-9 (1-H1,2,4Triazole-3-carboxylic Acid Hydrazide)
21732-98-9 structure
Product Name:1-H1,2,4Triazole-3-carboxylic Acid Hydrazide
CAS No:21732-98-9
MF:C3H5N5O
MW:127.104698896408
MDL:MFCD03788956
CID:261465
PubChem ID:2760675
Update Time:2025-04-19
1-H1,2,4Triazole-3-carboxylic Acid Hydrazide Chemical and Physical Properties
Names and Identifiers
-
- 1H-1,2,4-Triazole-5-carboxylicacid, hydrazide
- 1H-?1,?2,?4-?Triazole-?5-?carboxylic acid hydrazide
- 1-H[1,2,4]triazole-3-carboxylic acid hydrazide
- 1H-[1,2,4]TRIAZOLE-3-CARBOXYLIC ACID HYDRAZIDE
- 1H-1,2,4-triazole-5-carbohydrazide
- 1,2,4-Triazol-5-carbonsaeurehydrazid
- 1H-1,2,4-triazole-3-carbohydrazide
- 1H-1,2,4-Triazole-3-carboxylic acid hydrazide
- SCHEMBL4434322
- H10001
- MFCD03788956
- 1H-1, 2, 4-triazole-5-carbohydrazide
- AKOS015894541
- DTXSID60375286
- FT-0659715
- CS-0309274
- GS-6046
- SCHEMBL24832495
- 21732-98-9
- AKOS012298720
- 1H-1,2,4-triazole-5-carbohydrazide;1-H[1,2,4]triazole-3-carboxylic acid hydrazide
- AKOS030241200
- A815635
- EN300-1718962
- 1-H1,2,4Triazole-3-carboxylic Acid Hydrazide
-
- MDL： MFCD03788956
- Inchi： 1S/C3H5N5O/c4-7-3(9)2-5-1-6-8-2/h1H,4H2,(H,7,9)(H,5,6,8)
- InChI Key： BKTBECSWYCHYID-UHFFFAOYSA-N
- SMILES： O=C(C1=NC=NN1)NN
Computed Properties
- Exact Mass: 127.04900
- Monoisotopic Mass: 127.049
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 9
- Rotatable Bond Count: 2
- Complexity: 115
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 96.7A^2
- XLogP3: -1.1
Experimental Properties
- Density: 1.555
- Melting Point: 285-288°C
- Refractive Index: 1.638
- PSA: 96.69000
- LogP: -0.50060
1-H1,2,4Triazole-3-carboxylic Acid Hydrazide Security Information
- Signal Word：Warning
- Hazard Statement： H315; H319; H335
- Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
- Safety Instruction： H303+H313+H333
- Storage Condition：Store at room temperature
1-H1,2,4Triazole-3-carboxylic Acid Hydrazide Customs Data
- HS CODE：2933990090
- Customs Data：
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
1-H1,2,4Triazole-3-carboxylic Acid Hydrazide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | H671818-50mg |
1-H[1,2,4]Triazole-3-carboxylic Acid Hydrazide |
21732-98-9 | 50mg |
$ 50.00 | 2022-06-02 | ||
| TRC | H671818-100mg |
1-H[1,2,4]Triazole-3-carboxylic Acid Hydrazide |
21732-98-9 | 100mg |
$ 65.00 | 2022-06-02 | ||
| TRC | H671818-500mg |
1-H[1,2,4]Triazole-3-carboxylic Acid Hydrazide |
21732-98-9 | 500mg |
$ 135.00 | 2022-06-02 | ||
| Fluorochem | 015632-1g |
1H-[1,2,4]Triazole-3-carboxylic acid hydrazide |
21732-98-9 | 95% | 1g |
￡133.00 | 2022-03-01 | |
| Fluorochem | 015632-5g |
1H-[1,2,4]Triazole-3-carboxylic acid hydrazide |
21732-98-9 | 95% | 5g |
￡488.00 | 2022-03-01 | |
| Chemenu | CM398339-1g |
1H-[1,2,4]TRIAZOLE-3-CARBOXYLIC ACID HYDRAZIDE |
21732-98-9 | 95%+ | 1g |
$161 | 2023-01-09 | |
| abcr | AB336148-1 g |
1-H[1,2,4]Triazole-3-carboxylic acid hydrazide |
21732-98-9 | 1g |
€207.60 | 2023-04-26 | ||
| abcr | AB336148-5 g |
1-H[1,2,4]Triazole-3-carboxylic acid hydrazide |
21732-98-9 | 5g |
€541.30 | 2023-04-26 | ||
| eNovation Chemicals LLC | Y1259226-250mg |
1H-[1,2,4]TRIAZOLE-3-CARBOXYLIC ACID HYDRAZIDE |
21732-98-9 | 95% | 250mg |
$190 | 2024-06-06 | |
| eNovation Chemicals LLC | Y1259226-1g |
1H-[1,2,4]TRIAZOLE-3-CARBOXYLIC ACID HYDRAZIDE |
21732-98-9 | 95% | 1g |
$205 | 2024-06-06 |
1-H1,2,4Triazole-3-carboxylic Acid Hydrazide Related Literature
-
Guojie Zhang,Ya Chen,Longyu Liao,Huanchang Lu,Zhenqi Zhang,Qing Ma,Hongwei Yang,Guijuan Fan Dalton Trans. 2018 47 13391
-
Guojie Zhang,Ya Chen,Longyu Liao,Huanchang Lu,Zhenqi Zhang,Qing Ma,Hongwei Yang,Guijuan Fan Dalton Trans. 2018 47 13391
-
Zhen Wang,Shiqiang Cui,Shouyu Qiu,Shouzhi Pu RSC Adv. 2018 8 29295
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